Cas no 71305-44-7 (3-O-Acetyl-5beta,12beta-dihydroxy-11-oxo-bufalin)

• Product Name: 3-O-Acetyl-5beta,12beta-dihydroxy-11-oxo-bufalin
• CAS No: 71305-44-7
• MF: C₂₆H₃₄O₈
• MW: 474.543368816376
• CID: 2012892
• Update Time: 2025-03-11

3-O-Acetyl-5beta,12beta-dihydroxy-11-oxo-bufalin Chemical and Physical Properties

Names and Identifiers

• 3-O-Acetyl-5beta,12beta-dihydroxy-11-oxo-bufalin
• Bufa-20,22-dienolide, 3-(acetyloxy)-5,12,14-trihydroxy-11-oxo-, (3β,5β,12β)-

• Inchi： 1S/C26H34O8/c1-14(27)34-16-6-9-23(2)20-18(7-10-25(23,31)12-16)26(32)11-8-17(15-4-5-19(28)33-13-15)24(26,3)22(30)21(20)29/h4-5,13,16-18,20,22,30-32H,6-12H2,1-3H3
• InChI Key： HAHDMPYVICRDBK-UHFFFAOYSA-N
• SMILES： CC(OC1CC2(C(C3C(=O)C(O)C4(C(CCC4C4=COC(=O)C=C4)(O)C3CC2)C)(C)CC1)O)=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 659.5±55.0 °C(Predicted)
• pka: 12.23±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Bufanolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bufanolides and derivatives